Cas no 2171847-04-2 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxy-2-methylpropanoic acid
• CAS No: 2171847-04-2
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 5865658
• PubChem ID: 165559807
• Update Time: 2025-08-05

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxy-2-methylpropanoic acid
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-hydroxy-2-methylpropanoic acid
• EN300-1503313
• 2171847-04-2

• Inchi： 1S/C24H28N2O6/c1-15(11-12-21(27)25-14-24(2,31)22(28)29)26-23(30)32-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20,31H,11-14H2,1-2H3,(H,25,27)(H,26,30)(H,28,29)
• InChI Key： GRDLBZOKYKERGW-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCC(NCC(C(=O)O)(C)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 125Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxy-2-methylpropanoic acid

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxy-2-methylpropanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171847-04-2, known as 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxy-2-methylpropanoic acid, is a highly specialized chemical entity with significant applications in the fields of organic chemistry, biochemistry, and materials science. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pentanamide moiety, and a hydroxyl-containing propanoic acid component. The combination of these functional groups makes it a versatile building block for various chemical syntheses and biochemical applications.

The Fmoc group is a well-known protecting group in peptide synthesis, widely used for its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached to an amino group via a pentanamide linker, which adds flexibility and functionality to the molecule. The pentanamide chain serves as a spacer, enabling the molecule to interact with other biomolecules or chemical entities in a controlled manner. Additionally, the hydroxyl-containing propanoic acid moiety introduces hydrophilic properties, enhancing the compound's solubility and reactivity in aqueous environments.

Recent advancements in chemical synthesis have enabled the precise construction of this compound through multi-step reactions. The synthesis typically involves the coupling of the Fmoc group with an amino acid derivative, followed by selective protection and deprotection steps to achieve the desired structure. Researchers have also explored alternative synthetic routes using catalytic methods and green chemistry principles to improve yield and reduce environmental impact.

In terms of applications, this compound has shown promise in peptide synthesis as a protected amino acid derivative. Its ability to form stable amide bonds makes it an ideal precursor for constructing complex peptides or proteins with specific functional groups. Furthermore, the hydroxyl-containing propanoic acid moiety can serve as a site for further modifications, such as glycosylation or phosphorylation, which are critical for mimicking natural biomolecules.

Recent studies have also highlighted its potential in drug delivery systems. The combination of hydrophilic and hydrophobic domains in this compound allows it to form self-assembled structures, such as micelles or nanoparticles, which can encapsulate drugs and deliver them to target sites with enhanced efficiency. This property makes it a valuable candidate for developing targeted drug delivery systems in cancer therapy or other therapeutic areas.

Another emerging application of this compound is in materials science. Its unique structure enables it to serve as a building block for constructing supramolecular assemblies or stimuli-responsive materials. For instance, researchers have investigated its use in creating hydrogels that respond to external stimuli such as pH or temperature changes. These materials have potential applications in tissue engineering, sensors, and controlled drug release systems.

In conclusion, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxy-2-methylpropanoic acid (CAS No. 2171847-04-2) is a multifunctional compound with diverse applications across various scientific disciplines. Its intricate structure provides a platform for innovative chemical syntheses and biochemical applications, while its unique properties make it a valuable tool for advancing drug delivery systems and materials science research. As ongoing research continues to uncover new possibilities for this compound, its role in shaping future scientific advancements is likely to grow significantly.